Cas no 2229454-60-6 (4-(4-methoxypyridin-2-yl)oxane-2,6-dione)

• Product Name: 4-(4-methoxypyridin-2-yl)oxane-2,6-dione
• CAS No: 2229454-60-6
• MF: C₁₁H₁₁NO₄
• MW: 221.209343194962
• CID: 5943632
• PubChem ID: 165763834
• Update Time: 2025-05-20

4-(4-methoxypyridin-2-yl)oxane-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 4-(4-methoxypyridin-2-yl)oxane-2,6-dione
• EN300-1775906
• 2229454-60-6

• Inchi： 1S/C11H11NO4/c1-15-8-2-3-12-9(6-8)7-4-10(13)16-11(14)5-7/h2-3,6-7H,4-5H2,1H3
• InChI Key： JQLGZMLNIPWGDU-UHFFFAOYSA-N
• SMILES： O1C(CC(C2C=C(C=CN=2)OC)CC1=O)=O

Computed Properties

• Exact Mass: 221.06880783g/mol
• Monoisotopic Mass: 221.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 65.5Ų

Additional information on 4-(4-methoxypyridin-2-yl)oxane-2,6-dione

Introduction to 4-(4-methoxypyridin-2-yl)oxane-2,6-dione (CAS No: 2229454-60-6)

4-(4-methoxypyridin-2-yl)oxane-2,6-dione, identified by its CAS number 2229454-60-6, is a significant compound in the realm of chemical and pharmaceutical research. This heterocyclic compound features a unique structural framework that has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of both the methoxypyridin-2-yl moiety and the oxane-2,6-dione core imparts distinct chemical properties, making it a versatile candidate for further exploration.

The structural composition of 4-(4-methoxypyridin-2-yl)oxane-2,6-dione involves a pyridine ring substituted with a methoxy group at the 4-position, connected to an oxane dione backbone. This configuration suggests a high degree of reactivity and adaptability in molecular interactions. The oxane dione moiety, in particular, is known for its stability and ability to participate in various chemical transformations, which could be leveraged in synthetic pathways and biological assays.

In recent years, there has been growing interest in exploring the pharmacological properties of compounds containing the pyridine scaffold. Pyridine derivatives are widely recognized for their role in pharmaceuticals, with many drugs exhibiting significant therapeutic effects due to their interaction with biological targets. The methoxy group in 4-(4-methoxypyridin-2-yl)oxane-2,6-dione further enhances its potential by influencing electronic distribution and solubility characteristics.

One of the most compelling aspects of 4-(4-methoxypyridin-2-yl)oxane-2,6-dione is its potential as a building block for more complex molecules. The oxane dione core provides a stable platform for further functionalization, allowing chemists to design derivatives with tailored properties. This flexibility is particularly valuable in drug discovery pipelines, where lead optimization often requires modifications to enhance potency, selectivity, and pharmacokinetic profiles.

The latest research in this domain highlights several promising applications of 4-(4-methoxypyridin-2-yl)oxane-2,6-dione. Studies have demonstrated its utility as an intermediate in synthesizing novel bioactive compounds. For instance, researchers have explored its incorporation into kinase inhibitors and other targeted therapies. The pyridine moiety's ability to interact with enzymes and receptors makes it an attractive component for designing molecules that can modulate biological pathways.

Furthermore, the stability of the oxane dione group under various conditions has been investigated as a potential asset in drug formulations. This stability ensures that the compound remains intact during storage and administration, which is crucial for maintaining therapeutic efficacy. Such characteristics are particularly important for long-term treatments where shelf life and bioavailability are critical factors.

The synthesis of 4-(4-methoxypyridin-2-yl)oxane-2,6-dione itself presents an interesting challenge due to its complex structure. However, advancements in synthetic methodologies have made it more accessible than previously thought. Modern techniques such as transition metal-catalyzed reactions and flow chemistry have streamlined the process, enabling researchers to produce larger quantities of the compound for further studies.

In conclusion, 4-(4-methoxypyridin-2-yl)oxane-2,6-dione represents a fascinating compound with diverse potential applications in pharmaceutical research. Its unique structural features and chemical properties make it a valuable asset for developing new drugs and exploring novel therapeutic strategies. As research continues to uncover new possibilities, this compound is poised to play an increasingly important role in advancing medical science.